Cas no 1805325-45-4 (3-Amino-2-chloro-5-(difluoromethyl)-6-iodopyridine)

• Product Name: 3-Amino-2-chloro-5-(difluoromethyl)-6-iodopyridine
• CAS No: 1805325-45-4
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4854000
• Update Time: 2025-05-23

3-Amino-2-chloro-5-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-4-3(11)1-2(5(8)9)6(10)12-4/h1,5H,11H2
• InChI Key： SJZIHQDSRRITSE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(=C(N=1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-chloro-5-(difluoromethyl)-6-iodopyridine

3-Amino-2-chloro-5-(difluoromethyl)-6-iodopyridine (CAS No. 1805325-45-4): A Key Intermediate in Modern Pharmaceutical Research

3-Amino-2-chloro-5-(difluoromethyl)-6-iodopyridine, identified by its CAS number 1805325-45-4, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework featuring an amino group, chloro substituent, difluoromethyl moiety, and iodine atom, has garnered considerable attention in recent years due to its broad applicability in the synthesis of bioactive molecules.

The structural composition of 3-amino-2-chloro-5-(difluoromethyl)-6-iodopyridine makes it an invaluable building block for medicinal chemists. The presence of multiple reactive sites—specifically the amino group, chloro and iodine substituents, and the electron-withdrawing difluoromethyl group—enables a wide range of chemical transformations. These transformations are crucial for constructing complex molecular architectures that mimic natural products or exhibit novel pharmacological properties.

In the context of drug discovery, this compound has been extensively utilized in the development of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The iodine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of diverse functional groups at other positions of the pyridine ring.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-amino-2-chloro-5-(difluoromethyl)-6-iodopyridine. For instance, studies have demonstrated its efficacy in constructing heterocyclic scaffolds through cyclization reactions, leading to the discovery of new therapeutic agents. The difluoromethyl group, a feature commonly found in biologically active compounds, imparts metabolic stability and enhances binding affinity to biological targets.

The role of this compound extends beyond kinase inhibition. Researchers have also explored its potential in developing antiviral and antibacterial agents. The chloro and iodine substituents provide opportunities for further derivatization, enabling the creation of molecules with enhanced pharmacokinetic profiles. Additionally, the amino group can be used to form amide or urea linkages, which are prevalent motifs in drug molecules known for their binding interactions with biological receptors.

The synthesis of 3-amino-2-chloro-5-(difluoromethyl)-6-iodopyridine itself is a testament to the ingenuity of modern synthetic organic chemistry. While multiple synthetic routes have been reported, recent studies have focused on optimizing yields and minimizing side reactions through catalytic methods. These improvements not only enhance efficiency but also align with green chemistry principles by reducing waste and energy consumption.

In conclusion, 3-amino-2-chloro-5-(difluoromethyl)-6-iodopyridine (CAS No. 1805325-45-4) stands as a cornerstone intermediate in pharmaceutical research. Its structural versatility and reactivity make it indispensable for designing novel therapeutic agents targeting a myriad of diseases. As research continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts.